Cas no 51637-95-7 (1,2-Ethanediamine,N1-(2-aminoethyl)-N1,N2-dioctyl-)

• Product Name: 1,2-Ethanediamine,N1-(2-aminoethyl)-N1,N2-dioctyl-
• CAS No: 51637-95-7
• MF: C₂₀H₄₅N₃
• MW: 327.591405630112
• CID: 377657
• PubChem ID: 103923
• Update Time: 2025-04-19

1,2-Ethanediamine,N1-(2-aminoethyl)-N1,N2-dioctyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-(2-aminoethyl)-N1,N2-dioctyl-
• N-(2-aminoethyl)-N,N'-dioctylethylenediamine
• N'-octyl-N'-[2-(octylamino)ethyl]ethane-1,2-diamine
• N-(2-aminoethyl)-N,N'-dioctylethane-1,2-diamine
• DTXSID40199583
• N1-(2-Aminoethyl)-N1,N2-dioctyl-1,2-ethanediamine
• 1,2-Ethanediamine, N1-(2-aminoethyl)-N1,N2-dioctyl-
• 51637-95-7
• NS00032317
• SCHEMBL9322889
• EINECS 257-331-0
• ZM6WR46K4C

• Inchi： 1S/C20H45N3/c1-3-5-7-9-11-13-16-22-17-20-23(19-15-21)18-14-12-10-8-6-4-2/h22H,3-21H2,1-2H3
• InChI Key： NPAUMJDWBXKMMQ-UHFFFAOYSA-N
• SMILES： N(CCN)(CCNCCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 327.36165
• Monoisotopic Mass: 327.361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• Density: 0.865
• Boiling Point: 391.6°C at 760 mmHg
• Flash Point: 190.7°C
• Refractive Index: 1.469
• PSA: 41.29